Cas no 2306254-64-6 ((1R,3R)-3-amino-N,1-dimethyl-cyclopentanecarboxamide;hydrochloride)

• Product Name: (1R,3R)-3-amino-N,1-dimethyl-cyclopentanecarboxamide;hydrochloride
• CAS No: 2306254-64-6
• MF: C₈H₁₇ClN₂O
• MW: 192.69
• MDL: MFCD31744425
• CID: 5095935
• PubChem ID: 145708021
• Update Time: 2026-03-02

(1R,3R)-3-amino-N,1-dimethyl-cyclopentanecarboxamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,3R)-3-amino-N,1-dimethylcyclopentane-1-carboxamide hydrochloride
• (1R,3R)-3-amino-N,1-dimethyl-cyclopentanecarboxamide
• (1R,3R)-3-amino-N,1-dimethyl-cyclopentanecarboxamide;hydrochloride
• MFCD31744425
• 2306254-64-6
• P20162
• (1R,3R)-3-amino-N,1-dimethyl-cyclopentanecarboxamide hydrochloride
• (1R,3R)-3-Amino-N,1-Dimethylcyclopentanecarboxamide HCl
• (1R,3R)-3-amino-N,1-dimethylcyclopentane-1-carboxamide;hydrochloride
• (1R,3R)-3-Amino-N,1-dimethylcyclopentane-1-carboxamide HCl
• BS-43608

• MDL： MFCD31744425
• Inchi： 1S/C8H16N2O.ClH/c1-8(7(11)10-2)4-3-6(9)5-8;/h6H,3-5,9H2,1-2H3,(H,10,11);1H/t6-,8-;/m1./s1
• InChI Key： XBVCJYATKKSVED-CIRBGYJCSA-N
• SMILES： [C@]1(C)(C(NC)=O)CC[C@@H](N)C1.[H]Cl

Computed Properties

• Exact Mass: 192.1029409g/mol
• Monoisotopic Mass: 192.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų